Cas no 31983-42-3 (2-Butenedioic acid(2Z)-, diheptyl ester (9CI))

• Product Name: 2-Butenedioic acid(2Z)-, diheptyl ester (9CI)
• CAS No: 31983-42-3
• MF: C₁₈H₃₂O₄
• MW: 312.444286346436
• CID: 321693
• PubChem ID: 6432874
• Update Time: 2025-04-19

2-Butenedioic acid(2Z)-, diheptyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid(2Z)-, diheptyl ester (9CI)
• diheptyl but-2-enedioate
• diheptyl (2Z)-but-2-enedioate
• Diheptyl maleate
• 2-BUTENEDIOIC ACID (2Z)-, 1,4-DIHEPTYL ESTER
• 3P64P4MAPG
• 31983-42-3
• 2-BUTENEDIOIC ACID (Z)-, DIHEPTYL ESTER
• 1,4-Diheptyl (2Z)-2-butenedioate
• 2-BUTENEDIOIC ACID (2Z)-, DIHEPTYL ESTER
• DTXSID101302408
• Q27257847
• NS00051658
• SCHEMBL992843
• MALEIC ACID, DIHEPTYL ESTER
• UNII-3P64P4MAPG
• EINECS 250-884-9

• Inchi： 1S/C18H32O4/c1-3-5-7-9-11-15-21-17(19)13-14-18(20)22-16-12-10-8-6-4-2/h13-14H,3-12,15-16H2,1-2H3/b14-13-
• InChI Key： KUUZQLFCCOGXKQ-YPKPFQOOSA-N
• SMILES： O(C(/C=C\C(=O)OCCCCCCC)=O)CCCCCCC

Computed Properties

• Exact Mass: 312.23016
• Monoisotopic Mass: 312.23005950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 16
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6